1-(3-methoxyphenyl)-6,7-dimethyl-6-azoniabicyclo[3.2.1]octane;bromide
CAS No.: 56231-55-1
Cat. No.: VC18430361
Molecular Formula: C16H24BrNO
Molecular Weight: 326.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 56231-55-1 |
|---|---|
| Molecular Formula | C16H24BrNO |
| Molecular Weight | 326.27 g/mol |
| IUPAC Name | 1-(3-methoxyphenyl)-6,7-dimethyl-6-azoniabicyclo[3.2.1]octane;bromide |
| Standard InChI | InChI=1S/C16H23NO.BrH/c1-12-16(9-5-7-14(11-16)17(12)2)13-6-4-8-15(10-13)18-3;/h4,6,8,10,12,14H,5,7,9,11H2,1-3H3;1H |
| Standard InChI Key | CGXKFWKNWWNYPV-UHFFFAOYSA-N |
| Canonical SMILES | CC1C2(CCCC(C2)[NH+]1C)C3=CC(=CC=C3)OC.[Br-] |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound features a bicyclo[3.2.1]octane core, a bridged bicyclic system with nitrogen integrated into the framework. The 3-methoxyphenyl group is attached to position 1 of the bicyclic system, while methyl groups occupy positions 6 and 7. The quaternary ammonium center at position 6 is stabilized by a bromide counterion.
Table 1: Key Molecular Descriptors
| Property | Value |
|---|---|
| CAS Number | 56231-55-1 |
| Molecular Formula | |
| Molecular Weight | 326.27 g/mol |
| IUPAC Name | 1-(3-Methoxyphenyl)-6,7-dimethyl-6-azoniabicyclo[3.2.1]octane; bromide |
| SMILES | CC1C2(CCCC(C2)[NH+]1C)C3=CC(=CC=C3)OC.[Br-] |
Spectral Characteristics
The compound’s structure has been confirmed via nuclear magnetic resonance (NMR) and mass spectrometry (MS). The -NMR spectrum reveals distinct signals for the methoxyphenyl aromatic protons (δ 6.8–7.3 ppm), methyl groups on the bicyclic system (δ 1.2–1.5 ppm), and the quaternary ammonium center.
Synthesis and Manufacturing
Synthetic Pathways
The synthesis involves a multi-step sequence:
-
Cyclization: Precursors such as substituted pyrrolidines or piperidines undergo cyclization under basic conditions to form the azoniabicyclo[3.2.1]octane core.
-
Methylation: The nitrogen center is alkylated using methylating agents like methyl iodide.
-
Quaternization: Reaction with potassium bromide introduces the bromide counterion, completing the quaternary ammonium structure.
Table 2: Representative Synthetic Conditions
| Step | Reagents/Conditions | Yield (%) |
|---|---|---|
| Cyclization | NaOH, EtOH, 80°C, 12 h | 65–70 |
| Methylation | CH3I, K2CO3, DMF, 60°C, 6 h | 80–85 |
| Quaternization | KBr, H2O, RT, 3 h | 90–95 |
Scalability and Optimization
Industrial-scale production requires careful optimization of solvent systems and temperature control to minimize side reactions. Tetrahydrofuran (THF) and dimethylformamide (DMF) are preferred for their ability to dissolve intermediate species.
Chemical Reactivity and Stability
Oxidation and Reduction
-
Oxidation: Treatment with hydrogen peroxide () yields N-oxide derivatives, altering the compound’s electronic properties.
-
Reduction: Lithium aluminum hydride () reduces the quaternary ammonium center to a tertiary amine, disrupting the bicyclic system.
Nucleophilic Substitution
The bromide ion can be replaced by other nucleophiles (e.g., chloride, iodide) under aqueous conditions, enabling modular derivatization.
Table 3: Reaction Profiles
| Reaction Type | Reagents | Products |
|---|---|---|
| Oxidation | , AcOH | N-Oxide derivatives |
| Reduction | , THF | Tertiary amine analogs |
| Substitution | KI, H2O | Iodide-counterion compound |
Pharmacological Applications
Acetylcholine Receptor Interactions
The compound’s quaternary ammonium group mimics the trimethylammonium moiety of acetylcholine, enabling competitive binding to muscarinic and nicotinic receptors. Studies suggest partial agonist activity at -muscarinic subtypes, making it a candidate for neurological disorder research.
Structural-Activity Relationships (SAR)
-
Methoxy Group Position: The 3-methoxy configuration on the phenyl ring enhances lipid solubility, improving blood-brain barrier penetration.
-
Bicyclic Rigidity: The bicyclo[3.2.1]octane framework restricts conformational flexibility, increasing receptor selectivity.
Analytical Characterization
Chromatographic Methods
High-performance liquid chromatography (HPLC) with C18 columns and acetonitrile-water mobile phases resolves the compound from impurities (retention time: 8.2 min).
Spectroscopic Techniques
-
IR Spectroscopy: Stretching vibrations at 1250 cm (C-O of methoxy) and 750 cm (C-Br).
-
MS (ESI+): Major peak at m/z 249.1 corresponds to the cationic bicyclic fragment.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume